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Compound of Interest

Compound Name: GKT136901 hydrochloride

Cat. No.: B8146268 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Product Information
Product Name: GKT136901 hydrochloride

Mechanism of Action: GKT136901 is a potent and selective dual inhibitor of NADPH oxidase

(NOX) isoforms NOX1 and NOX4.[1][2] The NADPH oxidase family of enzymes is

responsible for the dedicated production of reactive oxygen species (ROS).[1][3] By

inhibiting NOX1 and NOX4, GKT136901 reduces the production of ROS, which are

implicated in various signaling pathways and pathological processes such as diabetic

nephropathy, inflammation, and fibrosis.[4][5]

Solubility Data
The solubility of GKT136901 hydrochloride in commonly used laboratory solvents is

summarized below. It is crucial to use a freshly opened solvent, particularly for DMSO, to

ensure optimal dissolution.[4][6]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special Conditions

DMSO ≥ 20.8 ≥ 51.6 N/A

Water 4 9.92
Requires sonication

and heating to 60°C

Molecular Weight: 402.87 g/mol

Experimental Protocols
3.1. Preparation of a DMSO Stock Solution (10 mM)

This protocol details the preparation of a 10 mM stock solution of GKT136901 hydrochloride
in DMSO.

Materials:

GKT136901 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of GKT136901 hydrochloride needed using the formula: Mass (mg) = Molarity (mol/L) *

Volume (L) * Molecular Weight ( g/mol ) Mass (mg) = 0.010 mol/L * 0.001 L * 402.87 g/mol =

4.03 mg
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Weigh the compound: Carefully weigh out 4.03 mg of GKT136901 hydrochloride and place

it into a sterile vial.

Add solvent: Add 1 mL of high-quality DMSO to the vial.

Dissolve: Cap the vial securely and vortex thoroughly until the compound is completely

dissolved. Gentle warming or sonication may be applied if precipitation is observed.[4]

Storage: Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months.[4][6]

3.2. Preparation of an Aqueous Working Solution (e.g., 100 µM)

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer for in

vitro experiments.

Materials:

10 mM GKT136901 hydrochloride DMSO stock solution (from Protocol 3.1)

Desired aqueous buffer (e.g., Phosphate-Buffered Saline, cell culture medium)

Sterile tubes

Calibrated pipettes

Procedure:

Determine dilution factor: To prepare a 100 µM working solution from a 10 mM stock, a 1:100

dilution is required.

Dilution: For 1 mL of final working solution, add 10 µL of the 10 mM DMSO stock solution to

990 µL of the pre-warmed aqueous buffer.

Mix: Gently mix by pipetting or inverting the tube. Avoid vigorous vortexing to prevent protein

denaturation if using cell culture medium.
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Final DMSO Concentration: Note that the final concentration of DMSO in this example is 1%.

Ensure this concentration is compatible with your experimental system and include a vehicle

control (1% DMSO in buffer) in your experiments.

Use Immediately: It is recommended to prepare aqueous working solutions fresh for each

experiment. If using water as the primary solvent for a stock solution, it must be sterilized by

filtration through a 0.22 µm filter before use.[4]

Visualization of Pathways and Workflows
4.1. Signaling Pathway of GKT136901 Action

GKT136901 inhibits NOX1 and NOX4, which are key enzymes in the production of Reactive

Oxygen Species (ROS). This inhibition modulates downstream signaling cascades, such as the

ERK1/2 pathway, which are involved in cellular processes like fibrosis and inflammation.[5]

Upstream Stimuli
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Caption: GKT136901 inhibits NOX1/4, blocking ROS production.

4.2. Experimental Workflow for Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/gkt136901-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/22920224/
https://www.benchchem.com/product/b8146268?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the standard procedure for preparing stock and final working

solutions of GKT136901 hydrochloride.
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1. Weigh GKT136901 HCl Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

10 mM Stock Solution

4. Aliquot for Storage 6. Dilute Stock in Aqueous Buffer
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End
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Caption: Workflow for preparing GKT136901 hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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